Cas no 190895-96-6 (3-[(2S)-2-hydroxypropyl]-5-methoxy-2-methylcyclohexa-2,5-diene-1,4-dione)

Anserinone B is an antifungal and antibacterial benzoquinone Anserinone B caused a 50% and 37% reduction in radial growth of s.fimicola and a. furfuraceus, respectively Anserinones B also showed moderate cytotoxicity in 60 human tumor cells of nci's (gi50=4.4 µ g/ml)

3-[(2S)-2-hydroxypropyl]-5-methoxy-2-methylcyclohexa-2,5-diene-1,4-dione structure

190895-96-6 structure

Product Name:3-[(2S)-2-hydroxypropyl]-5-methoxy-2-methylcyclohexa-2,5-diene-1,4-dione

CAS No:190895-96-6

Molecular Formula:C₁₁H₁₄O₄

Molecular Weight:210.22646

MDL:MFCD25372687

CID:1384699

PubChem ID:177382

3-[(2S)-2-hydroxypropyl]-5-methoxy-2-methylcyclohexa-2,5-diene-1,4-dione Properties

Names and Identifiers

- 3-[(2S)-2-hydroxypropyl]-5-methoxy-2-methylcyclohexa-2,5-diene-1,4-dione
- 3-((2S)-2-Hydroxypropyl)-5-methoxy-2-methylcyclohexa-2,5-diene-1,4-dione
- Anserinone B
- 190895-96-6
- CHEMBL510286
- CHEBI:197874
- DTXSID10940680
- 3-(2-Hydroxypropyl)-5-methoxy-2-methylcyclohexa-2,5-diene-1,4-dione
- BS-1258
- 2,5-Cyclohexadiene-1,4-dione,3-[(2R)-2-hydroxypropyl]-5-methoxy-2-methyl-
- (+)-Anserinone B
- DA-61077
- MDL： MFCD25372687
- InChIKey： UDHYZSNFKHIRSC-LURJTMIESA-N
- Inchi： InChI=1S/C11H14O4/c1-6(12)4-8-7(2)9(13)5-10(15-3)11(8)14/h5-6,12H,4H2,1-3H3/t6-/m0/s1
- SMILES： CC1=C(C(=O)C(=CC1=O)OC)CC(C)O

Computed Properties

Exact Mass: 210.08922
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 210.08920892g/mol
Heavy Atom Count: 15
Complexity: 363
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.6
Topological Polar Surface Area: 63.6Å²

Experimental Properties

PSA: 63.6

3-[(2S)-2-hydroxypropyl]-5-methoxy-2-methylcyclohexa-2,5-diene-1,4-dione Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
eNovation Chemicals LLC	D556875-1g	2,5-Cyclohexadiene-1,4-dione, 3-[(2R)-2-hydroxypropyl]-5-methoxy-2-methyl-	190895-96-6	96%	1g	$1095	2022-09-05

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds P-benzoquinones

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